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Compound of Interest

Compound Name: MY-875

Cat. No.: B14858209

To the Researcher:

Extensive searches for "MY-875" in scientific literature and public databases did not yield
information on a specific molecule with this identifier for use in in vivo models. The search
results were primarily associated with the 875 mg dosage of the antibiotic Amoxicillin, often in
combination with clavulanic acid. Additionally, unrelated references to a specific genetic
mutation (H875Y) and various consumer products were found.

This suggests that "MY-875" may be:

o Anovel or proprietary compound not yet disclosed in public research.
e An internal designation specific to an organization.

e A misnomer or contain a typographical error.

Without foundational information on the nature of "MY-875," including its mechanism of action
and established experimental validation, it is not possible to provide detailed and accurate
application notes or protocols.

For us to proceed with your request, please verify the name of the compound and provide any
available information, such as:

e The chemical class or structure of MY-875.
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« Its biological target or proposed mechanism of action.
e Any preliminary in vitro data.
e The intended therapeutic area or research focus.

Upon receiving this information, we will be able to conduct a more targeted search and
generate the detailed application notes and protocols you require for your research in drug
development.

 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Models: MY-
875]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14858209#how-to-use-my-875-in-vivo-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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